[2-(2,6-Dimethylmorpholin-4-yl)-2-oxoethyl] 2,6-dichlorobenzoate

• CAS No.: 474892-43-8
• Molecular Formula: C15H17Cl2NO4
• Molecular Weight: 346.2 g/mol
• IUPAC Name: [2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl] 2,6-dichlorobenzoate
• InChI: InChI=1S/C15H17Cl2NO4/c1-9-6-18(7-10(2)22-9)13(19)8-21-15(20)14-11(16)4-3-5-12(14)17/h3-5,9-10H,6-8H2,1-2H3
• InChI Key: UGTPXQXEBKMHJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)COC(=O)C2=C(C=CC=C2Cl)Cl
• solubility: 49.5 [ug/mL] (The mean of the results at pH 7.4)

Description

WAY-351892 is a chemical compound with the molecular formula C15H17Cl2NO4 and a molecular weight of 346.21 g/mol . It is known for its unique structure and properties, making it a subject of interest in various scientific research fields.

Chemical Reactions Analysis

WAY-351892 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions are not explicitly detailed in the available sources . The major products formed from these reactions depend on the specific reagents and conditions employed during the synthesis.

Scientific Research Applications

WAY-351892 has several scientific research applications, particularly in the fields of chemistry, biology, and medicine. It is used as a research chemical to study its effects on biological systems and its potential therapeutic applications . In chemistry, it serves as a model compound for studying reaction mechanisms and developing new synthetic methodologies. In medicine, it is investigated for its potential pharmacological properties and therapeutic uses.

Mechanism of Action

like many other compounds, it is likely to interact with specific molecular targets and pathways within biological systems . Further research is needed to elucidate the precise molecular mechanisms and pathways involved.

Comparison with Similar Compounds

WAY-351892 can be compared with other similar compounds based on its structure and properties. Similar compounds include those with analogous functional groups and molecular frameworks . The uniqueness of WAY-351892 lies in its specific chemical structure, which may confer distinct biological and chemical properties compared to other related compounds.

Conclusion

WAY-351892 is a compound of significant interest in scientific research due to its unique structure and potential applications in various fields